Cas no 23979-41-1 (l-Naproxen)

Technical Introduction: l-Naproxen l-Naproxen is the levorotatory enantiomer of naproxen, a nonsteroidal anti-inflammatory drug (NSAID) with potent analgesic, anti-inflammatory, and antipyretic properties. Its chiral purity enhances pharmacological specificity, offering improved efficacy with potentially reduced side effects compared to racemic naproxen. l-Naproxen selectively inhibits cyclooxygenase (COX) enzymes, modulating prostaglandin synthesis to alleviate pain and inflammation. Its enantiomeric purity ensures consistent pharmacokinetics, including predictable absorption and metabolism. Suitable for treating conditions such as arthritis, musculoskeletal pain, and acute gout, l-Naproxen is valued for its targeted action and well-characterized safety profile. The compound is commonly formulated in oral tablets or suspensions, adhering to stringent pharmaceutical standards.

l-Naproxen structure

Product Name:l-Naproxen

CAS No:23979-41-1

MF:C₁₄H₁₄O₃

MW:230.259164333344

MDL:MFCD00870716

CID:276399

PubChem ID:24880597

Update Time:2025-06-26

l-Naproxen Chemical and Physical Properties

Names and Identifiers

- (R)-2-(6-Methoxynaphthalen-2-yl)propanoic acid
- (R)-Naproxen
- (R)-(?)-6-Methoxy-α-methyl-2-naphthaleneacetic acid
- (R)-6-Methoxy-a-Methyl-2-Naphthaleneacetic Acid
- 2-Naphthaleneaceticacid, 6-methoxy-a-methyl-,(aR)-
- (2R)-2-(6-Methoxynaphth-2-yl)propanoic acid
- (2R)-2-(6-Methoxy-2-naphthyl)propionic acid
- (2R)-2-(6-Methoxynaphthalen-2-yl)propanoic acid
- Naproxen Impurity G
- l-Naproxen
- (-)-Naproxen
- 484XV9323P
- (R)-2-(2-Methoxynaphthalen-6-yl)propanoic acid
- Naproxen, (-)-
- r-naproxen
- NPX
- Prestwick1_000045
- Prestwick3_000791
- Prestwick2_000045
- Prestwick0_000045
- BSPBio_000922
- SPB
- (2R)-2-(6-Methoxynaphthalen-2-yl)propanoic Acid ((R)-Naproxen)
- HY-15031
- (R)-2-(6-Methoxynaphthalen-2-yl)propanoicacid
- UNII-484XV9323P
- BDBM50533571
- (R)-Naproxen, pharmaceutical impurity standard
- CMWTZPSULFXXJA-SECBINFHSA-N
- NAPROXEN IMPURITY G [EP IMPURITY]
- 23979-41-1
- (R)-6-Methoxy-alpha-methylnaphthalene-1-acetic acid
- AC-25534
- EN300-139794
- J-015300
- (R)-2-(6methoxynaphthalen-2-yl)propanoic acid
- (R)-(-)-Naproxen
- HMS1568I11
- Q27166414
- SPBio_002090
- NAPROXEN SODIUM IMPURITY G [EP IMPURITY]
- EINECS 245-966-6
- SCHEMBL42434
- CHEMBL1618254
- PS-7719
- CS-W019918
- 2-NAPHTHALENEACETIC ACID, 6-METHOXY-.ALPHA.-METHYL-, (.ALPHA.R)-
- CHEBI:94583
- MFCD00870716
- (R)-(-)-6-Methoxy-alpha-methyl-2-naphthaleneacetic acid, 98%
- BPBio1_001016
- AKOS016842784
- DTXSID00904711
- (-)-6-METHOXY-.ALPHA.-METHYL-2-NAPHTHALENEACETIC ACID
- MDL： MFCD00870716
- Inchi： 1S/C14H14O3/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10/h3-9H,1-2H3,(H,15,16)/t9-/m1/s1
- InChI Key： CMWTZPSULFXXJA-SECBINFHSA-N
- SMILES： O(C)C1C=CC2C=C(C=CC=2C=1)[C@H](C(=O)O)C

Computed Properties

Exact Mass: 230.09400
Monoisotopic Mass: 230.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 3.3
Topological Polar Surface Area: 46.5

Experimental Properties

Color/Form: Not determined
Melting Point: 156-158 °C (lit.)
Boiling Point: 403.9°C at 760 mmHg
PSA: 46.53000
LogP: 3.03650
Solubility: Not determined
Optical Activity: [α]20/D −66°, c = 1% in chloroform

l-Naproxen Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： 36/37
Hazardous Material Identification：
Storage Condition：2-8°C

l-Naproxen Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

l-Naproxen Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219003334-500mg	(R)-(-)-6-methoxy-alpha-methyl-2-naphthaleneacetic acid	23979-41-1	98%	500mg	$999.60	2023-09-02
Alichem	A219003334-1g	(R)-(-)-6-methoxy-alpha-methyl-2-naphthaleneacetic acid	23979-41-1	98%	1g	$1802.95	2023-09-02
Chemenu	CM112342-5g	(R)-2-(2-methoxynaphthalen-6-yl)propanoic acid	23979-41-1	98%	5g	$93	2024-07-28
Chemenu	CM112342-10g	(R)-2-(2-methoxynaphthalen-6-yl)propanoic acid	23979-41-1	98%	10g	$168	2024-07-28
Chemenu	CM112342-25g	(R)-2-(2-methoxynaphthalen-6-yl)propanoic acid	23979-41-1	98%	25g	$371	2024-07-28
abcr	AB468562-1 g	(R)-2-(2-Methoxynaphthalen-6-yl)propanoic acid, 95%; .	23979-41-1	95%	1g	€129.60	2023-06-15
abcr	AB468562-5 g	(R)-2-(2-Methoxynaphthalen-6-yl)propanoic acid, 95%; .	23979-41-1	95%	5g	€238.30	2023-06-15
abcr	AB468562-10 g	(R)-2-(2-Methoxynaphthalen-6-yl)propanoic acid, 95%; .	23979-41-1	95%	10g	€350.10	2023-06-15
abcr	AB468562-25 g	(R)-2-(2-Methoxynaphthalen-6-yl)propanoic acid, 95%; .	23979-41-1	95%	25g	€709.20	2023-06-15
Apollo Scientific	OR16409-250mg	(2R)-2-(6-Methoxynaphth-2-yl)propanoic acid	23979-41-1		250mg	£50.00	2023-09-02

l-Naproxen Production Method

l-Naproxen Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:23979-41-1)l-Naproxen

Order Number:LE17930

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:17

Price ($):discuss personally

Email:18501500038@163.com

l-Naproxen Related Literature

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2. A combined theoretical and experimental study for the chiral discrimination of naproxen enantiomers by molecular modeling and second-order standard addition method

Xiao-Hua Zhang,Hai-Long Wu,Xiao-Li Yin,Liang-Hong Li,Jian-Yao Wang,Yao Chen,Chao Kang,Ru-Qin Yu Anal. Methods 2013 5 710
3. Surface-mounted MOF templated fabrication of homochiral polymer thin film for enantioselective adsorption of drugs

Zhi-Gang Gu,Wen-Qiang Fu,Min Liu,Jian Zhang Chem. Commun. 2017 53 1470
4. Reshaping the active pocket of esterase Est816 for resolution of economically important racemates

Xiaolong Liu,Meng Zhao,Xinjiong Fan,Yao Fu Catal. Sci. Technol. 2021 11 6126
5. Chiral recognition of naproxen enantiomers using starch capped silver nanoparticles

Javad Tashkhourian,Mina Afsharinejad Anal. Methods 2016 8 2251

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